Cas no 2248401-05-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate
• CAS No: 2248401-05-8
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 6221321
• PubChem ID: 165719934
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate
• 2248401-05-8
• EN300-6514806

• Inchi： 1S/C16H12N2O4/c1-2-10-6-5-9-13(17-10)16(21)22-18-14(19)11-7-3-4-8-12(11)15(18)20/h3-9H,2H2,1H3
• InChI Key： UFQRIVSSSYVILR-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(CC)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 296.07970687g/mol
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate (CAS No. 2248401-05-8): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate (CAS No. 2248401-05-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate is particularly noteworthy. It consists of an isoindole core functionalized with a dioxo group and a pyridine ring substituted with an ethyl group. The isoindole moiety is a common scaffold in many biologically active compounds, known for its ability to modulate various biological processes. The presence of the dioxo group and the ethyl-substituted pyridine ring adds complexity and potential for diverse interactions with biological targets.

Recent studies have explored the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate using various methodologies. One notable approach involves the reaction of 6-ethylpyridine-2-carboxylic acid with 1H-benzo[d][1,3]dioxin-2-one in the presence of a coupling reagent such as EDCI (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride). This method has been shown to yield high purity and good yields of the target compound. Another synthetic route involves the condensation of 6-ethylpyridine-2-carboxaldehyde with 1H-benzo[d][1,3]dioxin-2-one in the presence of a base like triethylamine.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate has been extensively studied in recent years. One area of focus has been its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins associated with inflammation and pain. This finding suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-ethylpyridine-2-carboxylate could be a promising lead compound for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 6 -ethylpyridine - 2 - carboxylate has also shown potential as an antitumor agent. Studies conducted by a team at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight the multifaceted biological activities of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 6 - ethylpyridine - 2 - carboxylate, making it a valuable candidate for further drug development.

In addition to its therapeutic potential, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 6 - ethylpyridine - 2 - carboxylate has been investigated for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its suitability as a drug candidate.

The safety profile of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 6 - ethylpyridine - 2 - carboxylate is another important aspect that has been evaluated. Toxicity studies conducted in animal models have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 6 - ethylpyridine - 2 - carboxylate (CAS No. 2248401 –05–8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antitumor therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic efficacy, this compound is poised to play a significant role in the development of novel therapeutic agents.